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Compound of Interest

Compound Name: GENZ-882706

Cat. No.: B1492367 Get Quote

Disclaimer: As a specific Safety Data Sheet (SDS) for GENZ-882706 is not publicly available,

the following disposal procedures are based on general best practices for handling hazardous

chemical waste in a laboratory setting.[1][2][3] Researchers, scientists, and drug development

professionals must consult their institution's Environmental Health and Safety (EHS)

department and, if possible, obtain the SDS from the manufacturer for definitive disposal

guidelines.[1][4][5]

Proper management of laboratory waste is crucial to ensure safety, regulatory compliance, and

environmental protection.[2][3][6] The following step-by-step guidance outlines the

recommended procedures for the disposal of GENZ-882706.

Step 1: Waste Identification and Segregation
Hazard Identification: GENZ-882706 is a potent small molecule kinase inhibitor.[7] Waste

containing this compound should be treated as hazardous chemical waste.[1][2]

Segregation at Source: Do not mix hazardous waste with non-hazardous waste.[8] Use

designated, clearly labeled containers for GENZ-882706 waste.[1][3]

Solid Waste: This includes contaminated personal protective equipment (PPE) such as

gloves and lab coats, as well as contaminated lab supplies like pipette tips and vials.

Place these items in a dedicated, sealed plastic bag before putting them into the

designated solid chemical waste container.[9]

Liquid Waste: GENZ-882706 is often dissolved in solvents like Dimethyl Sulfoxide

(DMSO).[7] Collect all liquid waste containing GENZ-882706, including unused stock
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solutions, experimental solutions, and the first rinse of emptied containers, in a dedicated,

leak-proof, and chemically compatible waste container.[1][9] As GENZ-882706 is a kinase

inhibitor and may be dissolved in DMSO, it should be disposed of with other organic

solvents.[7]

Step 2: Waste Collection and Storage
Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name ("GENZ-882706"), and any other components in the waste stream

(e.g., "Dimethyl Sulfoxide").[2][9] The date of waste generation should also be included.[2]

Proper Storage: Store waste containers in a designated, secure area away from general lab

traffic.[2][10] Ensure containers are tightly sealed to prevent spills or evaporation.[1] Use

secondary containment, such as a spill tray, to mitigate the risk of leaks.[3]

Step 3: Disposal
Institutional Procedures: Follow your institution's specific procedures for hazardous waste

pickup. This typically involves submitting a chemical waste collection request to the EHS

department.

Professional Disposal: Hazardous chemical waste is typically incinerated at high

temperatures in specialized facilities to ensure complete destruction and minimize

environmental impact.[3] Never dispose of chemical waste down the drain or in the regular

trash.

Physicochemical and Experimental Data
The following table summarizes key quantitative data for GENZ-882706, which is essential for

safe handling and experimental design.
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Property Value Source

Molecular Formula C₂₆H₂₅N₅O₃ [7]

Molecular Weight 455.51 g/mol [7]

Solubility 10 mM in DMSO [7]

Purity >98% [7]

In Vivo Dosage (EAE Model) 30 mg/kg and 100 mg/kg [7]

Experimental Protocols and Signaling Pathways
GENZ-882706 is a potent inhibitor of the Colony-Stimulating Factor-1 Receptor (CSF-1R).[7] Its

mechanism of action involves blocking the downstream signaling pathways that are crucial for

the proliferation, survival, and differentiation of myeloid cells.[2][3]

CSF-1R Signaling Pathway
The diagram below illustrates the major signaling cascades activated by CSF-1R upon ligand

binding. GENZ-882706 acts by inhibiting the kinase activity of CSF-1R, thereby blocking these

downstream effects.
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Caption: CSF-1R signaling pathway and the inhibitory action of GENZ-882706.

Experimental Workflow: EAE Mouse Model
GENZ-882706 has been evaluated in Experimental Autoimmune Encephalomyelitis (EAE)

mouse models, which are used to study multiple sclerosis.[7] The following diagram outlines a

typical workflow for such an experiment.
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Caption: Experimental workflow for testing a small molecule inhibitor in an EAE model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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